N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-3-propoxybenzamide

• IUPAC Name: N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]-3-propoxybenzamide
• InChI: InChI=1S/C23H21N3O3/c1-2-13-28-19-6-3-5-18(14-19)22(27)25-15-16-8-10-17(11-9-16)23-26-21-20(29-23)7-4-12-24-21/h3-12,14H,2,13,15H2,1H3,(H,25,27)
• InChI Key: NCNXKGDOUIJZEX-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol

Description

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-3-propoxybenzamide, also known as OPB-31121, is a compound that has been extensively studied for its potential therapeutic effects. This compound belongs to the class of benzamide derivatives and has been shown to have promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-3-propoxybenzamide is not fully understood. However, it has been shown to inhibit the activity of a protein called Glycogen Synthase Kinase-3β (GSK-3β). GSK-3β is involved in various cellular processes such as cell differentiation, apoptosis, and inflammation. Inhibition of GSK-3β activity has been shown to have potential therapeutic effects in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to reduce the levels of reactive oxygen species (ROS) and improve mitochondrial function. Additionally, it has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in neuronal survival and function.

Advantages and Limitations for Lab Experiments

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-3-propoxybenzamide has several advantages for lab experiments. It has been shown to have good solubility in aqueous solutions and can be easily administered to cells and animals. It has also been shown to have good stability in various experimental conditions. However, one limitation of this compound is its relatively high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-3-propoxybenzamide. One potential direction is to further investigate its potential therapeutic effects in neurodegenerative diseases. It has also been suggested that this compound may have potential use in the treatment of cancer, and further studies in this area may be warranted. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on other cellular processes.

Synthesis Methods

The synthesis of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-3-propoxybenzamide involves the condensation of 2-amino-5-nitropyridine with 2-bromo-4-(4-formylphenyl)oxazole in the presence of a base. The resulting intermediate is then reacted with 3-propoxybenzoyl chloride to obtain the final product.

Scientific Research Applications

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-3-propoxybenzamide has been studied for its potential therapeutic effects in various scientific research applications. It has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory bowel disease. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.